Cas no 2171549-69-0 (4-(4,6-dichloropyrimidin-5-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(4,6-dichloropyrimidin-5-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171549-69-0
• MF: C₂₄H₂₀Cl₂N₄O₅
• MW: 515.345403671265
• CID: 5921844
• PubChem ID: 165804393
• Update Time: 2025-10-29

4-(4,6-dichloropyrimidin-5-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,6-dichloropyrimidin-5-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171549-69-0
• EN300-1539232
• 4-[(4,6-dichloropyrimidin-5-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C24H20Cl2N4O5/c25-21-20(22(26)28-12-27-21)30-23(33)18(9-10-19(31)32)29-24(34)35-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： LGCMUOGADXCLMU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 514.0810751g/mol
• Monoisotopic Mass: 514.0810751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 131Ų

Additional information on 4-(4,6-dichloropyrimidin-5-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-(4,6-dichloropyrimidin-5-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171549-69-0)

The compound 4-(4,6-dichloropyrimidin-5-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171549-69-0) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a dichloropyrimidine core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for modern drug discovery. Researchers frequently search for "Fmoc-protected amino acid derivatives" and "dichloropyrimidine-based building blocks" due to their relevance in targeted therapy development.

In the context of current trends, this compound aligns with the growing demand for precision medicine and small-molecule inhibitors. Its carbamoyl and butanoic acid functionalities enable covalent binding to biological targets, a hot topic in oncology and immunology research. Questions like "How to optimize Fmoc deprotection in solid-phase peptide synthesis?" or "Role of dichloropyrimidines in kinase inhibition" often dominate academic discussions, highlighting the compound's interdisciplinary importance.

The CAS No. 2171549-69-0 substance exemplifies the convergence of peptide chemistry and heterocyclic drug design. Analytical techniques such as HPLC purification and mass spectrometry characterization are critical for its quality control, addressing common queries about "purity standards for Fmoc intermediates." Its stability under mild acidic conditions makes it preferable for combinatorial library synthesis, a technique widely explored in "AI-driven drug discovery" pipelines.

From a synthetic perspective, the compound's 4,6-dichloropyrimidin-5-yl moiety offers regioselective modification potential, answering frequent search terms like "site-specific functionalization of pyrimidines." Meanwhile, the Fmoc-aminobutanoic acid segment caters to demands for "spacer arms in bioconjugation" – a key requirement for antibody-drug conjugates (ADCs) and diagnostic probes. These attributes position it as a versatile tool for addressing challenges in "next-generation therapeutics."

Environmental and handling considerations for CAS 2171549-69-0 follow standard laboratory protocols for organic intermediates, with particular attention to moisture-sensitive properties. The scientific community actively investigates "green chemistry approaches for Fmoc compounds," reflecting broader sustainability trends. Its compatibility with automated synthesizers also makes it relevant to searches about "high-throughput peptide production" – a critical capability for pandemic-response vaccine development.

In conclusion, 4-(4,6-dichloropyrimidin-5-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a nexus of innovation across multiple domains. Its dual functionality as both a protecting group carrier and bioactive scaffold addresses pressing questions in medicinal chemistry, while its technical specifications meet the rigorous demands of modern pharmaceutical manufacturing. As research continues to explore "multifunctional drug delivery systems," this compound's strategic importance is poised to grow exponentially.